5-Chloro-3-(4-ethylphenyl)benzoic acid

• IUPAC Name: 3-chloro-5-(4-ethylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-2-10-3-5-11(6-4-10)12-7-13(15(17)18)9-14(16)8-12/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: GSRBQIKFXODVPS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID20688985
• Molecular Weight: 260.71 g/mol
• CAS No.: 1261922-28-4

Description

5-Chloro-3-(4-ethylphenyl)benzoic acid is a substituted benzoic acid derivative characterized by a chlorine atom at the 5-position and a 4-ethylphenyl group at the 3-position of the benzene ring. This structural configuration confers distinct physicochemical properties, such as enhanced lipophilicity due to the bulky 4-ethylphenyl substituent and increased acidity from the electron-withdrawing chlorine atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-(4-ethylphenyl)benzoic acid can be achieved through several synthetic routes. One common method involves the Friedel-Crafts acylation reaction, where 4-ethylbenzoyl chloride is reacted with 5-chlorobenzoic acid in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is typically carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride.

Another method involves the Suzuki-Miyaura coupling reaction, where 5-chlorobenzoic acid is coupled with 4-ethylphenylboronic acid in the presence of a palladium catalyst and a base such as potassium carbonate. This reaction is performed in an organic solvent such as toluene or dimethylformamide under an inert atmosphere.

Industrial Production Methods

Industrial production of 5-Chloro-3-(4-ethylphenyl)benzoic acid often involves large-scale Friedel-Crafts acylation due to its efficiency and cost-effectiveness. The reaction conditions are optimized to maximize yield and minimize by-products. The use of continuous flow reactors and automated systems can further enhance the scalability and reproducibility of the process.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3-(4-ethylphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The ethyl group can be oxidized to a carboxylic acid using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous solution under reflux conditions.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Nucleophiles such as amines in the presence of a base like sodium hydroxide in an organic solvent.

Major Products Formed

Oxidation: 5-Chloro-3-(4-carboxyphenyl)benzoic acid.

Reduction: 5-Chloro-3-(4-ethylphenyl)benzyl alcohol.

Substitution: 5-Amino-3-(4-ethylphenyl)benzoic acid or 5-Thio-3-(4-ethylphenyl)benzoic acid.

Scientific Research Applications

5-Chloro-3-(4-ethylphenyl)benzoic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of various chemical transformations.

Biology: The compound can be used in the study of enzyme-substrate interactions and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Chloro-3-(4-ethylphenyl)benzoic acid depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors. The chlorine and ethyl groups can influence the compound’s binding affinity and selectivity towards these targets. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural analogs include:

Compound Name	Substituents (Positions)	Melting Point (°C)	Yield (%)	Key Properties/Applications	Source
5-Chloro-3-(4-ethylphenyl)benzoic acid	Cl (5), 4-ethylphenyl (3)	N/A	N/A	High lipophilicity, potential bioactivity	Target
5-Chloro-3-ethyl-2-hydroxybenzoic acid	Cl (5), ethyl (3), OH (2)	N/A	N/A	Increased acidity, antimicrobial uses
5-Chloro-3-[3-(4-chlorophenyl)-acryloyl]-2-hydroxybenzoic acid	Cl (5), acryloyl-Cl-phenyl (3), OH (2)	213–215	43	Anticancer/antimicrobial activity
Benzoic acid	H (unsubstituted)	122	N/A	Baseline for acidity, preservative

• Substituent Effects :
  • The 4-ethylphenyl group at position 3 enhances steric bulk and lipophilicity compared to smaller substituents (e.g., ethyl or hydroxyl groups), likely reducing aqueous solubility but improving membrane permeability .
  • The chlorine atom at position 5 increases acidity (lower pKa) relative to unsubstituted benzoic acid, similar to other halogenated analogs .

Extraction and Solubility Behavior

• Benzoic acid derivatives with electron-withdrawing groups (e.g., Cl) exhibit higher extraction rates in emulsion liquid membrane systems due to larger distribution coefficients (m). For example, benzoic acid is extracted >98% in 5 minutes, outperforming acetic acid .
• The 4-ethylphenyl substituent in the target compound may reduce extraction efficiency compared to simpler derivatives (e.g., 5-chloro-3-ethylbenzoic acid) due to decreased mobility in the membrane phase, as seen in the trend: benzoic acid > acetic acid > phenol .

Biosensor Interactions

• A yeast-based biosensor for benzoic acid derivatives (sBAD) shows sensitivity to substituent position (para > ortho > meta). The target compound’s 3-(4-ethylphenyl) group (meta-substituted relative to the carboxyl group) may result in weaker biosensor response compared to para-substituted derivatives .